Cas no 877593-17-4 (11-MERCAPTOUNDECYLTRIMETHOXYSILANE)

• Product Name: 11-MERCAPTOUNDECYLTRIMETHOXYSILANE
• CAS No: 877593-17-4
• MF: C₁₄H₃₂O₃SSi
• MW: 308.552584648132
• MDL: MFCD08275515
• CID: 890479
• PubChem ID: 46940464
• Update Time: 2025-08-05

11-MERCAPTOUNDECYLTRIMETHOXYSILANE Chemical and Physical Properties

Names and Identifiers

• 11-MERCAPTOUNDECYLTRIMETHOXYSILANE
• 11-trimethoxysilylundecane-1-thiol
• mercaptoundecyltrimethoxysilane
• 877593-17-4
• 11-mercapto-undecyltrimethoxysilane
• MFCD08275515
• 11-(TRIMETHOXYSILYL)UNDECANE-1-THIOL
• SCHEMBL747359
• DTXSID00677397
• DB-345654

• MDL： MFCD08275515
• Inchi： 1S/C14H32O3SSi/c1-15-19(16-2,17-3)14-12-10-8-6-4-5-7-9-11-13-18/h18H,4-14H2,1-3H3
• InChI Key： VHJRQDUWYYJDBE-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCC[Si](OC)(OC)OC

Computed Properties

• Exact Mass: 308.18400
• Monoisotopic Mass: 308.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 0.955
• Boiling Point: 150°C/0.5mmHg
• PSA: 66.49000
• LogP: 4.30520

Additional information on 11-MERCAPTOUNDECYLTRIMETHOXYSILANE

Recent Advances in the Application of 11-Mercaptoundecyltrimethoxysilane (CAS: 877593-17-4) in Chemical Biology and Pharmaceutical Research

11-Mercaptoundecyltrimethoxysilane (CAS: 877593-17-4) is a bifunctional organosilane compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties. The molecule features a thiol (-SH) group at one end and a trimethoxysilane group at the other, enabling it to serve as a versatile linker for surface modification, nanoparticle functionalization, and biosensor development. Recent studies have explored its applications in drug delivery systems, diagnostic tools, and biomaterial engineering, highlighting its potential to bridge the gap between organic chemistry and biological systems.

A key area of research involves the use of 11-Mercaptoundecyltrimethoxysilane in the functionalization of gold nanoparticles (AuNPs). The thiol group forms strong Au-S bonds, allowing for stable attachment to AuNP surfaces, while the silane group facilitates further conjugation with biomolecules such as antibodies, peptides, or nucleic acids. A 2023 study published in ACS Nano demonstrated that this dual functionality enhances the stability and targeting efficiency of AuNP-based drug carriers, particularly in cancer therapeutics. The researchers reported a 40% improvement in tumor accumulation compared to conventional PEGylated nanoparticles, underscoring the compound's utility in precision medicine.

In the realm of biosensors, 11-Mercaptoundecyltrimethoxysilane has been employed to create self-assembled monolayers (SAMs) on silicon and glass substrates. These SAMs provide a robust platform for immobilizing biorecognition elements such as enzymes or DNA probes. A recent breakthrough published in Biosensors and Bioelectronics showcased a glucose biosensor with unprecedented sensitivity (detection limit of 0.1 μM), achieved through optimized silanization protocols using this compound. The study emphasized the critical role of reaction conditions—particularly humidity and temperature—in determining monolayer quality and sensor performance.

Beyond its applications in nanotechnology, 11-Mercaptoundecyltrimethoxysilane has shown promise in tissue engineering. Researchers have utilized its ability to form covalent bonds with both synthetic polymers and extracellular matrix components to create hybrid scaffolds. A 2024 Advanced Materials publication detailed a nerve guidance conduit incorporating this silane, which demonstrated enhanced Schwann cell adhesion and axonal regeneration in rodent models. The study attributed these effects to the compound's capacity to present bioactive motifs while maintaining mechanical integrity under physiological conditions.

Despite these advancements, challenges remain in the large-scale implementation of 11-Mercaptoundecyltrimethoxysilane-based technologies. Batch-to-batch variability in commercial preparations (CAS: 877593-17-4) has been identified as a critical quality control issue, with impurities affecting monolayer formation kinetics. Recent analytical methods developed using HPLC-MS have improved characterization capabilities, as reported in a Journal of Materials Chemistry B technical note. Furthermore, the compound's hydrolysis sensitivity necessitates careful handling under inert atmospheres, adding complexity to manufacturing processes.

Looking forward, the integration of 11-Mercaptoundecyltrimethoxysilane with emerging technologies like CRISPR-based diagnostics and mRNA vaccine delivery systems presents exciting opportunities. Preliminary data from a multinational consortium suggests that silane-modified lipid nanoparticles exhibit enhanced endosomal escape properties. As research continues to elucidate structure-activity relationships at the molecular level, this versatile compound (CAS: 877593-17-4) is poised to play an increasingly important role in next-generation biomedical applications.